2-(3-Isopropyl-4-oxo-2-phenylthiazolidin-5-yl)acetic acid

• Molecular Formula: C14H17NO3S
• Molecular Weight: 279.36 g/mol
• IUPAC Name: 2-(4-oxo-2-phenyl-3-propan-2-yl-1,3-thiazolidin-5-yl)acetic acid
• InChI: InChI=1S/C14H17NO3S/c1-9(2)15-13(18)11(8-12(16)17)19-14(15)10-6-4-3-5-7-10/h3-7,9,11,14H,8H2,1-2H3,(H,16,17)
• InChI Key: QDOLAKUBPZCAAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(SC(C1=O)CC(=O)O)C2=CC=CC=C2

Description

2-(3-Isopropyl-4-oxo-2-phenylthiazolidin-5-yl)acetic acid is a useful research compound. Its molecular formula is C14H17NO3S and its molecular weight is 279.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of benzaldehyde (0.75 mmol, 79.6 mg) and isopropylamine (53.1 mg, 0.9 mmol) in DMF (0.5 ml) with 4 Å molecular sieves was heated at 80° C. for 2 hours. A solution of mercaptosuccinic acid (1.13 mmol, 168 mg) in DMF (0.2 ml) was added and the reaction was heated at 80° C. for an additional 16 hours. The reaction mixture was diluted with water and extracted with EtOAc. The organic layer was washed with 1N HCl, water and evaporated to dryness to give the desired product which was used without further purification.